Cas no 104764-31-0 (1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI))
104764-31-0 structure
Product Name:1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI)
CAS No:104764-31-0
MF:C13H20N5O6
MW:342.327802658081
CID:189863
PubChem ID:135625314
Update Time:2025-04-19
1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI)
- 1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro...
- 2-amino-7-(2,3-dihydroxypropyl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-9-ium-6-one
- 7-(2,3-dihydroxypropane)deoxyguanosine
- 2'-deoxy-7-(2,3-dihydroxypropyl)guanosine
- DHPDG
- 104764-31-0
- 2-amino-7-(2,3-dihydroxypropyl)-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-9-ium-6-one
- 9-(2-Deoxypentofuranosyl)-7-(2,3-dihydroxypropyl)-6-hydroxy-2-imino-3,9-dihydro-2H-purin-7-ium
- DTXSID90909194
-
- Inchi: 1S/C13H19N5O6/c14-13-15-11-10(12(23)16-13)17(2-6(21)3-19)5-18(11)9-1-7(22)8(4-20)24-9/h5-9,19-22H,1-4H2,(H2-,14,15,16,23)/p+1/t6?,7-,8+,9+/m0/s1
- InChI Key: SBYRSRSXEPLVHL-GSLILNRNSA-O
- SMILES: O1[C@H](CO)[C@H](C[C@@H]1[N+]1=CN(CC(CO)O)C2C(NC(N)=NC1=2)=O)O
Computed Properties
- Exact Mass: 342.1415
- Monoisotopic Mass: 342.141358
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 519
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166
- Surface Charge: 1
- Tautomer Count: 9
- XLogP3: nothing
Experimental Properties
- PSA: 166.44
- LogP: -3.06940
1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI) Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
104764-31-0 (1H-Purinium,2-amino-9-(2-deoxy-b-D-erythro-pentofuranosyl)-7-(2,3-dihydroxypropyl)-6,9-dihydro-6-oxo-(9CI)) Related Products
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- 70650-86-1(1H-Purinium,2-amino-7-(2-fluoroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl-, inner salt (9CI))
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- 100550-99-0(1H-Purinium,2-amino-7-(2-chloroethyl)-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))
- 26624-46-4(1H-Purinium,2,9-dihydro-6-hydroxy-2-imino-1,7-dimethyl-9-b-D-ribofuranosyl-, inner salt (9CI))
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